Cas no 41997-41-5 (1-(2,6-dihydroxy-3,4-dimethoxy-phenyl)-3-phenyl-propan-1-one)

• Product Name: 1-(2,6-dihydroxy-3,4-dimethoxy-phenyl)-3-phenyl-propan-1-one
• CAS No: 41997-41-5
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 837578
• PubChem ID: 179533
• Update Time: 2025-04-19

1-(2,6-dihydroxy-3,4-dimethoxy-phenyl)-3-phenyl-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dihydroxy-3,4-dimethoxy-phenyl)-3-phenyl-propan-1-one
• 1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-phenylpropan-1-one
• DIHYDROPASHANONE
• 2',6'-Dihydroxy-3',4'-dimethoxydihydrochalcone
• 2',6'-Dihydroxy-4',5'-dimethoxydihydrochalcone
• [ "" ]
• LMPK12120555
• DTXSID70194804
• AKOS027445453
• 41997-41-5
• MFCD02183339
• DB-017053
• DTXCID70117295

• MDL： MFCD02183339
• Inchi： 1S/C17H18O5/c1-21-14-10-13(19)15(16(20)17(14)22-2)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3
• InChI Key： JIPRVIMCAIKNJN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C(=C1O)C(CCC1C=CC=CC=1)=O)O)OC

Computed Properties

• Exact Mass: 302.115
• Monoisotopic Mass: 302.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 265.4±10.0 °C at 760 mmHg
• Flash Point: 114.3±19.0 °C
• Refractive Index: 1.594
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2,6-dihydroxy-3,4-dimethoxy-phenyl)-3-phenyl-propan-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
• Chalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone